
Application Note and Protocol: ML786 Stock
Solution Preparation and Storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML786

Cat. No.: B606057 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

ML786 is a potent and orally bioavailable inhibitor of Raf kinases, key components of the

Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[1][2] This pathway is crucial for

regulating cellular growth and proliferation, and its dysregulation is implicated in various

cancers, particularly those with B-Raf mutations like melanoma.[1][3] ML786 demonstrates

significant inhibitory activity against B-RafV600E, wild-type B-Raf, and C-Raf.[1] It also inhibits

other tyrosine kinases, including Abl-1, DDR2, EPHA2, and RET. Accurate preparation and

proper storage of ML786 stock solutions are critical for ensuring experimental reproducibility

and preserving the compound's efficacy. This document provides detailed protocols and

guidelines for the handling of ML786.
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ML786 Compound

What is the form?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cancer-research-network.com [cancer-research-network.com]

2. medchemexpress.com [medchemexpress.com]

3. apexbt.com [apexbt.com]

To cite this document: BenchChem. [Application Note and Protocol: ML786 Stock Solution
Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606057#ml786-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b606057?utm_src=pdf-body-img
https://www.benchchem.com/product/b606057?utm_src=pdf-custom-synthesis
https://www.cancer-research-network.com/2021/01/15/ml786-is-an-orally-bioavailable-raf-inhibitor/
https://www.medchemexpress.com/ml786.html
https://www.apexbt.com/ml-786-dihydrochloride.html
https://www.benchchem.com/product/b606057#ml786-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b606057#ml786-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b606057#ml786-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b606057#ml786-stock-solution-preparation-and-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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